(E)-N-((1-(3-(furan-2-yl)acryloyl)piperidin-4-yl)methyl)pyridine-3-sulfonamide

• IUPAC Name: N-[[1-[(E)-3-(furan-2-yl)prop-2-enoyl]piperidin-4-yl]methyl]pyridine-3-sulfonamide
• InChI: InChI=1S/C18H21N3O4S/c22-18(6-5-16-3-2-12-25-16)21-10-7-15(8-11-21)13-20-26(23,24)17-4-1-9-19-14-17/h1-6,9,12,14-15,20H,7-8,10-11,13H2/b6-5+
• InChI Key: FZOAAEAQHFYXPJ-AATRIKPKSA-N
• Canonical SMILES: C1CN(CCC1CNS(=O)(=O)C2=CN=CC=C2)C(=O)C=CC3=CC=CO3
• Isomeric SMILES: C1CN(CCC1CNS(=O)(=O)C2=CN=CC=C2)C(=O)/C=C/C3=CC=CO3
• Molecular Formula: C18H21N3O4S
• Molecular Weight: 375.4 g/mol

Description

(E)-N-((1-(3-(furan-2-yl)acryloyl)piperidin-4-yl)methyl)pyridine-3-sulfonamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It is a sulfonamide-based compound that has been synthesized using various methods.

Scientific Research Applications

Chemical Synthesis and Molecular Structure

• Molecular Structure Analysis : Research on closely related compounds, such as N-alkylated arylsulfonamides and their derivatives, has focused on detailed structural analysis. For instance, a study demonstrated the molecular conformation and interactions, such as weak intramolecular π–π stacking, within similar compounds, suggesting a framework for understanding the molecular geometry and potential reactivity of (E)-N-((1-(3-(furan-2-yl)acryloyl)piperidin-4-yl)methyl)pyridine-3-sulfonamide (Mohan Kumar et al., 2012).

Pharmacological Potential

• Bioactivity and Receptor Agonism : Similar compounds have been evaluated for their biological activity, particularly their interaction with human adrenergic receptors. These studies are indicative of the potential pharmacological research applications of sulfonamide derivatives, including the exploration of their use as agonists or antagonists for specific receptors (B. Hu et al., 2001).

Anticancer Activity

• Anticancer Research : Research into sulfonamide derivatives has also included the exploration of their anticancer potential. Synthesis and evaluation of novel compounds have led to the identification of substances with significant activity against various cancer cell lines, suggesting a promising area of investigation for related compounds including this compound (Krzysztof Szafrański & J. Sławiński, 2015).

Chemical Reactivity and Synthesis

• Novel Synthesis Approaches : Studies have also documented the synthesis of novel sulfonamide compounds with potential therapeutic effects. These synthesis pathways provide insights into the chemical reactivity and potential applications of sulfonamide derivatives in creating new therapeutic agents (F. J. Urban et al., 2003).